Cas no 1261956-03-9 (4-(4-Carboxy-3-fluorophenyl)-2-chlorophenol)

• Product Name: 4-(4-Carboxy-3-fluorophenyl)-2-chlorophenol
• CAS No: 1261956-03-9
• MF: C₁₃H₈ClFO₃
• MW: 266.652226448059
• MDL: MFCD18315684
• CID: 2765908
• PubChem ID: 53221418
• Update Time: 2025-10-24

4-(4-Carboxy-3-fluorophenyl)-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 1261956-03-9
• 3'-Chloro-3-fluoro-4'-hydroxy[1,1'-biphenyl]-4-carboxylic acid
• DTXSID20686062
• 4-(4-Carboxy-3-fluorophenyl)-2-chlorophenol, 95%
• MFCD18315684
• 4-(4-CARBOXY-3-FLUOROPHENYL)-2-CHLOROPHENOL
• 4-(4-Carboxy-3-fluorophenyl)-2-chlorophenol

• MDL： MFCD18315684
• Inchi： 1S/C13H8ClFO3/c14-10-5-7(2-4-12(10)16)8-1-3-9(13(17)18)11(15)6-8/h1-6,16H,(H,17,18)
• InChI Key： QEBMAPXDGARYJU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(C(=O)O)=C(C=1)F)O

Computed Properties

• Exact Mass: 266.0146000g/mol
• Monoisotopic Mass: 266.0146000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(4-Carboxy-3-fluorophenyl)-2-chlorophenol

Introduction to 4-(4-Carboxy-3-fluorophenyl)-2-chlorophenol (CAS No. 1261956-03-9)

4-(4-Carboxy-3-fluorophenyl)-2-chlorophenol (CAS No. 1261956-03-9) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 4-(4-Carboxy-3-fluorophenyl)-2-chlorophenol is defined by a phenolic hydroxyl group and a carboxylic acid group, both of which are crucial for its biological activity. The presence of a fluorine atom and a chlorine atom further enhances its pharmacological properties by influencing its solubility, stability, and binding affinity to target proteins.

Recent studies have highlighted the potential of 4-(4-Carboxy-3-fluorophenyl)-2-chlorophenol in the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4-(4-Carboxy-3-fluorophenyl)-2-chlorophenol could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(4-Carboxy-3-fluorophenyl)-2-chlorophenol has shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer.

The pharmacokinetic profile of 4-(4-Carboxy-3-fluorophenyl)-2-chlorophenol has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a therapeutic agent. Preclinical studies have shown that it can be effectively delivered orally or intravenously, with minimal toxicity observed at therapeutic doses.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-Carboxy-3-fluorophenyl)-2-chlorophenol in human subjects. Early results from Phase I trials have been promising, with no serious adverse events reported and preliminary evidence of therapeutic benefit. These trials are expected to provide valuable insights into the potential clinical applications of this compound.

Beyond its therapeutic applications, 4-(4-Carboxy-3-fluorophenyl)-2-chlorophenol has also been explored for its use as a research tool in biochemical and cellular assays. Its ability to modulate specific biological processes makes it a useful probe for studying disease mechanisms and validating potential drug targets.

In conclusion, 4-(4-Carboxy-3-fluorophenyl)-2-chlorophenol (CAS No. 1261956-03-9) is a promising compound with a wide range of potential applications in medicine and research. Ongoing studies continue to uncover new aspects of its biological activity and therapeutic potential, positioning it as an important molecule in the development of novel treatments for various diseases.